Cas no 1622406-25-0 (Benzaldehyde, 4-ethenyl-2-nitro-)
Benzaldehyde, 4-ethenyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
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- 4-ethenyl-2-nitrobenzaldehyde
- Benzaldehyde, 4-ethenyl-2-nitro-
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- Inchi: 1S/C9H7NO3/c1-2-7-3-4-8(6-11)9(5-7)10(12)13/h2-6H,1H2
- InChI Key: VTGLYZMFGJMYBR-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C)C=CC=1C=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 221
- XLogP3: 2
- Topological Polar Surface Area: 62.9
Benzaldehyde, 4-ethenyl-2-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-388714-0.05g |
4-ethenyl-2-nitrobenzaldehyde |
1622406-25-0 | 0.05g |
$683.0 | 2023-03-02 | ||
| Enamine | EN300-388714-0.1g |
4-ethenyl-2-nitrobenzaldehyde |
1622406-25-0 | 0.1g |
$715.0 | 2023-03-02 | ||
| Enamine | EN300-388714-0.25g |
4-ethenyl-2-nitrobenzaldehyde |
1622406-25-0 | 0.25g |
$748.0 | 2023-03-02 | ||
| Enamine | EN300-388714-0.5g |
4-ethenyl-2-nitrobenzaldehyde |
1622406-25-0 | 0.5g |
$781.0 | 2023-03-02 | ||
| Enamine | EN300-388714-1.0g |
4-ethenyl-2-nitrobenzaldehyde |
1622406-25-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-388714-2.5g |
4-ethenyl-2-nitrobenzaldehyde |
1622406-25-0 | 2.5g |
$1594.0 | 2023-03-02 | ||
| Enamine | EN300-388714-5.0g |
4-ethenyl-2-nitrobenzaldehyde |
1622406-25-0 | 5.0g |
$2360.0 | 2023-03-02 | ||
| Enamine | EN300-388714-10.0g |
4-ethenyl-2-nitrobenzaldehyde |
1622406-25-0 | 10.0g |
$3500.0 | 2023-03-02 |
Benzaldehyde, 4-ethenyl-2-nitro- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Benzaldehyde, 4-ethenyl-2-nitro-
Comprehensive Overview of Benzaldehyde, 4-ethenyl-2-nitro- (CAS No. 1622406-25-0)
Benzaldehyde, 4-ethenyl-2-nitro- (CAS No. 1622406-25-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its nitro and ethenyl functional groups attached to a benzaldehyde core, is a subject of interest for researchers and professionals in the fields of organic chemistry, pharmaceuticals, and material science. Its molecular structure offers a versatile platform for further chemical modifications, making it a valuable intermediate in synthetic chemistry.
The growing demand for nitro-aromatic compounds like Benzaldehyde, 4-ethenyl-2-nitro- is driven by their role in the development of advanced materials and bioactive molecules. In the pharmaceutical industry, for instance, such compounds are often explored for their potential as building blocks in drug discovery. Researchers are particularly interested in how the nitro group and the ethenyl moiety can influence the biological activity of derived molecules. This aligns with current trends in green chemistry and sustainable synthesis, where efficient and environmentally friendly methods for producing such compounds are highly sought after.
Another area where Benzaldehyde, 4-ethenyl-2-nitro- finds relevance is in the field of material science. The compound's aromatic backbone and functional groups make it a candidate for designing polymers with specific optical or electronic properties. With the rise of organic electronics and smart materials, there is increasing curiosity about how nitro-aromatic derivatives can contribute to innovations in flexible displays, sensors, and other high-tech applications. This ties into broader discussions about renewable resources and the shift toward bio-based chemicals in industrial processes.
From a synthetic perspective, the preparation of Benzaldehyde, 4-ethenyl-2-nitro- often involves multi-step reactions, including nitration and vinylation processes. These methods are frequently optimized to improve yield and selectivity, reflecting the broader focus on process optimization and catalysis in modern chemistry. Researchers are also exploring alternative routes, such as microwave-assisted synthesis or flow chemistry, to enhance efficiency and reduce waste. Such advancements are critical in addressing the global push for sustainable manufacturing practices.
In addition to its industrial and scientific significance, Benzaldehyde, 4-ethenyl-2-nitro- is also a topic of interest in academic circles. Students and educators often discuss its structural features and reactivity patterns as part of advanced organic chemistry curricula. The compound serves as an excellent example to illustrate concepts like electrophilic aromatic substitution and conjugated systems, making it a valuable teaching tool. This educational dimension further underscores its importance in fostering the next generation of chemists.
Looking ahead, the potential applications of Benzaldehyde, 4-ethenyl-2-nitro- are likely to expand as research continues to uncover new possibilities. Whether in drug development, advanced materials, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality. As industries increasingly prioritize eco-friendly solutions and high-performance materials, compounds like Benzaldehyde, 4-ethenyl-2-nitro- will remain at the forefront of scientific exploration and technological advancement.
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